Cas no 351226-10-3 (N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(3-methoxyphenyl)aminomethylidenebenzamide)

• Product Name: N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(3-methoxyphenyl)aminomethylidenebenzamide
• CAS No: 351226-10-3
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6070360
• PubChem ID: 135437294
• Update Time: 2025-07-09

N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(3-methoxyphenyl)aminomethylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(3-methoxyphenyl)aminomethylidenebenzamide
• (E)-N-(((4,6-dimethylpyrimidin-2-yl)amino)((3-methoxyphenyl)amino)methylene)benzamide
• N-{(E)-[(4,6-dimethylpyrimidin-2-yl)amino][(3-methoxyphenyl)amino]methylidene}benzamide
• Benzamide, N-[[(4,6-dimethyl-2-pyrimidinyl)amino][(3-methoxyphenyl)amino]methylene]-
• N-[(Z)-N'-(4,6-dimethylpyrimidin-2-yl)-N-(3-methoxyphenyl)carbamimidoyl]benzamide
• SR-01000453942-1
• AKOS005488663
• AKOS002229789
• F0911-4479
• N-[(1E)-[(4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO][(3-METHOXYPHENYL)AMINO]METHYLIDENE]BENZAMIDE
• N-[N-(4,6-dimethylpyrimidin-2-yl)-N'-(3-methoxyphenyl)carbamimidoyl]benzamide
• SR-01000453942
• 351226-10-3

• Inchi： 1S/C21H21N5O2/c1-14-12-15(2)23-20(22-14)26-21(24-17-10-7-11-18(13-17)28-3)25-19(27)16-8-5-4-6-9-16/h4-13H,1-3H3,(H2,22,23,24,25,26,27)
• InChI Key： MNDUNLYSVNUPNW-UHFFFAOYSA-N
• SMILES： C(N=C(NC1=NC(C)=CC(C)=N1)NC1=CC=CC(OC)=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 375.16952493g/mol
• Monoisotopic Mass: 375.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N-(1E)-(4,6-dimethylpyrimidin-2-yl)amino(3-methoxyphenyl)aminomethylidenebenzamide

N-(1E)-(4,6-Dimethylpyrimidin-2-yl)Amino(3-Methoxyphenyl)Aminomethylidenebenzamide: A Comprehensive Overview

N-(1E)-(4,6-Dimethylpyrimidin-2-yl)Amino(3-Methoxyphenyl)Aminomethylidenebenzamide, also known by its CAS number 351226-10-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyrimidine ring, a benzamide group, and a methoxyphenyl substituent. The combination of these functional groups makes it a versatile molecule with unique properties.

The molecular structure of this compound is particularly interesting due to the presence of the pyrimidine ring, which is a six-membered aromatic ring containing two nitrogen atoms. Pyrimidine derivatives are well-known for their role in nucleic acids and are extensively studied in medicinal chemistry for their potential as drug candidates. The substitution pattern on the pyrimidine ring, specifically the 4,6-dimethyl groups, adds to the compound's stability and bioavailability.

Recent studies have highlighted the importance of N-(1E)-(4,6-Dimethylpyrimidin-2-yl)Amino(3-Methoxyphenyl)Aminomethylidenebenzamide in the development of novel therapeutic agents. Researchers have focused on its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of cancer treatment. The methoxyphenyl group attached to the molecule enhances its lipophilicity, making it an ideal candidate for crossing biological membranes and targeting specific cellular pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The key intermediates include 4,6-dimethylpyrimidine derivatives and benzamide precursors. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the molecular structure and purity.

The application of N-(1E)-(4,6-Dimethylpyrimidin-2-yl)Amino(3-Methoxyphenyl)Aminomethylidenebenzamide extends beyond pharmaceuticals. It has shown promise in materials science as a precursor for advanced polymers and coatings due to its aromatic stability and functional versatility. Additionally, its ability to form coordination complexes with transition metals has led to its use in catalytic processes.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Researchers are actively exploring greener synthesis routes that utilize renewable resources and reduce waste generation. These efforts align with global sustainability goals while maintaining the high standards required for industrial applications.

In conclusion, N-(1E)-(4,6-Dimethylpyrimidin-2-yl)Amino(3-Methoxyphenyl)Aminomethylidenebenzamide (CAS No: 351226-10-3) stands out as a multifaceted compound with vast potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a valuable asset in both academic research and industrial development.